Cas no 2308473-05-2 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid
• CAS No: 2308473-05-2
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6453056
• PubChem ID: 165560913
• Update Time: 2025-06-08

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid
• 2308473-05-2
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]thiomorpholine-3-carboxylic acid
• EN300-1472507

• Inchi： 1S/C26H30N2O5S/c1-2-7-17(14-24(29)28-12-13-34-16-23(28)25(30)31)27-26(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)/t17-,23?/m0/s1
• InChI Key： BOAHZCBLEPELTO-NVHKAFQKSA-N
• SMILES： S1CCN(C(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid

Recent Advances in the Study of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid (CAS: 2308473-05-2)

In recent years, the compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid (CAS: 2308473-05-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiomorpholine scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including peptide synthesis, drug delivery, and as a building block for novel therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the stereoselective introduction of the (3S)-aminohexanoyl moiety. Researchers have reported successful synthesis routes that employ solid-phase peptide synthesis (SPPS) and solution-phase methods, both of which have been refined to improve efficiency and scalability. The Fmoc group plays a critical role in protecting the amino functionality during synthesis, ensuring the integrity of the final product.

One of the most notable aspects of this compound is its potential as a versatile intermediate in peptide and peptidomimetic design. The thiomorpholine ring, a sulfur-containing heterocycle, imparts unique conformational and electronic properties to the molecule, making it an attractive scaffold for drug discovery. Recent studies have explored its incorporation into cyclic peptides and macrocycles, which are known for their enhanced stability and binding affinity. Preliminary results suggest that derivatives of this compound exhibit improved pharmacokinetic profiles compared to traditional peptide-based drugs.

In addition to its role in peptide synthesis, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid has been investigated for its biological activity. In vitro studies have demonstrated its ability to modulate specific protein-protein interactions, particularly those involving G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. These findings open up new avenues for the development of targeted therapies for diseases such as cancer, inflammation, and neurodegenerative disorders. However, further in vivo studies are needed to validate these observations and assess the compound's safety and efficacy.

The compound's potential applications extend beyond therapeutics. Recent research has explored its use in drug delivery systems, where its amphiphilic nature and ability to form stable complexes with other molecules make it a promising candidate for nanoparticle-based delivery platforms. Additionally, its compatibility with bioconjugation techniques has enabled its use in the development of diagnostic probes and imaging agents. These advancements highlight the versatility of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid and its potential to impact multiple areas of chemical biology and medicine.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and regulatory approval must be addressed to fully realize its potential. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the field. Future research should focus on elucidating the compound's mechanism of action, optimizing its synthetic routes, and exploring its applications in emerging areas such as personalized medicine and targeted drug delivery.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholine-3-carboxylic acid (CAS: 2308473-05-2) represents a promising molecule with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a significant role in the advancement of innovative therapies and diagnostic tools. This brief underscores the importance of ongoing investigation and collaboration to harness the benefits of this remarkable molecule.